2,6-Di-tert-butyl-4-methylphenol

Biodiesel oxidation stability Rancimat method EN14112 Synthetic phenolic antioxidants

For formulators requiring antioxidant performance under high-temperature conditions, 2,6-Di-tert-butyl-4-methylphenol (BHT) delivers quantifiably superior thermal stability (25-30% inactivation at 175°C vs. 70% for BHA at 150°C). In biodiesel stabilization per EN 14112, BHT provides the highest antioxidant effectiveness in the 200-7000 ppm concentration window compared to BHA and TBHQ. With a cost 1/5 to 1/8 that of BHA while delivering superior performance in accelerated vegetable oil storage tests, BHT is the economically rational choice for high-volume food manufacturing, feed milling, polymer, and biodiesel applications. The EFSA-re-evaluated ADI of 0.25 mg/kg bw/day provides a defensible safety benchmark for EU market access. Validate your antioxidant selection with quantifiable, application-specific performance data—do not substitute without explicit testing.

Molecular Formula C15H24O
C15H24O
C6H2(OH)(CH3)(C(CH3)3)2
Molecular Weight 220.35 g/mol
CAS No. 128-37-0
Cat. No. B512018
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2,6-Di-tert-butyl-4-methylphenol
CAS128-37-0
Synonyms2,6 Di t butyl 4 methylphenol
2,6 Di tert butyl 4 methylphenol
2,6 Di tert butyl p cresol
2,6-Bis(1,1-dimethylethyl)-4-methylphenol
2,6-Di-t-butyl-4-methylphenol
2,6-di-tert-butyl-4-methylphenol
2,6-Di-tert-butyl-p-cresol
4 Methyl 2,6 ditertbutylphenol
4-Methyl-2,6-ditertbutylphenol
BHT
Butylated Hydroxytoluene
Butylhydroxytoluene
Di tert butyl methylphenol
di-tert-butyl-methylphenol
Dibunol
Hydroxytoluene, Butylated
Ionol
Ionol (BHT)
Molecular FormulaC15H24O
C15H24O
C6H2(OH)(CH3)(C(CH3)3)2
Molecular Weight220.35 g/mol
Structural Identifiers
SMILESCC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C
InChIInChI=1S/C15H24O/c1-10-8-11(14(2,3)4)13(16)12(9-10)15(5,6)7/h8-9,16H,1-7H3
InChIKeyNLZUEZXRPGMBCV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes25 g / 50 g / 250 g / 500 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
AppearanceButylated hydroxytoluene is a white crystalline solid. (NTP, 1992),DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; PelletsLargeCrystals, OtherSolid,White, crystalline or flaked solid, odourless or having a characteristic faint aromatic odour,Solid,COLOURLESS-TO-PALE-YELLOW CRYSTALS OR POWDER.,White to pale-yellow, crystalline solid with a slight, phenolic odor.,White to pale-yellow, crystalline solid with a slight, phenolic odor. [food preservative]
Solubilityless than 1 mg/mL at 68 °F (NTP, 1992)
Insoluble in water and propane- 1,2-diol;  Freely soluble in ethanol
In water, 0.6 mg/L at 25 °C
In water, 0.4 mg/L at 20 °C
Insoluble in water
Freely soluble in toluene;  soluble in methanol, isopropanol, methyl ethyl ketone, acetone, cellosolve, benzene, most hydrocarbon solvents, ethanol, petroleum ether, liquid petrolatum (white oil): 0.5% wt/wt;  more sol in food oils and fats than butylated hydroxyanisol;  good solubility in linseed oil. Insoluble in propylene glycol
For more Solubility (Complete) data for 2,6-DI-T-BUTYL-P-CRESOL (6 total), please visit the HSDB record page.
0.0006 mg/mL at 25 °C
Solubility in water, g/100ml at 25Â °C: 0.00006
0.00004%

BHT (CAS 128-37-0) Procurement Guide: Baseline Specifications and Comparator Framework


2,6-Di-tert-butyl-4-methylphenol (Butylated Hydroxytoluene, BHT) is a lipophilic hindered phenolic antioxidant that functions as a chain-breaking free radical scavenger [1]. It is widely used to prevent oxidative degradation in edible oils, animal feed, polymers, lubricants, and biodiesel. Key procurement-relevant comparators within the same synthetic phenolic antioxidant class include butylated hydroxyanisole (BHA), tert-butylhydroquinone (TBHQ), and propyl gallate (PG). Selection among these compounds requires direct, quantitative performance comparison under application-relevant conditions rather than generic interchange.

Why BHT (CAS 128-37-0) Cannot Be Interchanged Arbitrarily with BHA or TBHQ


Substituting BHT with BHA or TBHQ without quantitative validation introduces significant risk due to documented, application-specific divergence in thermal stability, concentration-dependent antioxidant efficacy, and metabolic handling [1]. For instance, BHA undergoes 70% inactivation at 150°C compared to only 25–30% inactivation for BHT at 175°C in thermal treatment models [2]. Furthermore, BHT displays superior effectiveness to both BHA and TBHQ in the 200–7000 ppm concentration range for biodiesel stabilization, with BHA providing no additional protection above 2000 ppm [3]. These quantifiable differences render simple in-class substitution unreliable without explicit performance validation.

BHT (128-37-0) Quantitative Differentiation Evidence: Head-to-Head Comparisons for Scientific Selection


BHT vs BHA vs TBHQ: Rancimat Oxidation Induction Period in Soybean Oil Biodiesel

In a comparative evaluation of BHT, BHA, and TBHQ for stabilization of soybean oil ethyl esters (biodiesel) using the Rancimat method (EN14112), BHT displayed the highest antioxidant effectiveness in the concentration range from 200 to 7000 ppm [1]. BHA provided no noticeable increase in induction time at concentrations greater than 2000 ppm, while TBHQ exhibited greater stabilizing potential only at elevated concentrations of 8000 ppm [1]. This establishes BHT as the most concentration-versatile antioxidant for biodiesel applications in the mid-to-high ppm range.

Biodiesel oxidation stability Rancimat method EN14112 Synthetic phenolic antioxidants

BHT vs BHA Thermal Stability: Differential Inactivation at Process-Relevant Temperatures

In a laboratory model simulating the cooking of poultry by-products (100–200°C over 1–2 h), BHT and TBHQ retained antioxidant effectiveness up to 175°C with only 25–30% inactivation [1]. In contrast, BHA was inactivated by 70% at just 150°C, and ethoxyquin (EQ) by 60% at the same temperature [1]. Heating duration (1 vs 2 h) did not significantly alter inactivation profiles [1].

Thermal stability of antioxidants Feed processing Rancimat test

BHT vs BHA Metabolic Differentiation: Hepatic Enzyme Induction and Tissue Accumulation

Comparative metabolic studies reveal that BHT is cleared less rapidly from most species than BHA, with enterohepatic circulation contributing to delayed clearance and greater tissue accumulation [1]. BHT is metabolized primarily via oxidative (Phase 1) reactions mediated by the microsomal monooxygenase system, functioning as an inducer of this enzyme system [1]. In contrast, BHA undergoes predominantly conjugation (Phase 2) reactions with minimal oxidative metabolism, and is only a weak enzyme inducer [1].

Antioxidant metabolism Hepatic enzyme induction Toxicological differentiation

BHT Safety Threshold Comparison: Updated EFSA ADI of 0.25 mg/kg bw/day Based on Two-Generation Rat Studies

The EFSA Panel on Food Additives and Nutrient Sources (ANS) re-evaluated BHT (E 321) in 2012 and derived a revised Acceptable Daily Intake (ADI) of 0.25 mg/kg bw/day, based on a NOAEL of 25 mg/kg bw/day from two new 2-generation rat reproduction studies and an uncertainty factor of 100 [1]. The Panel concluded that BHT is not of concern with respect to genotoxicity and that any carcinogenicity would be thresholded [1]. This ADI represents a 5-fold increase from the earlier SCF ADI of 0.05 mg/kg bw/day [1]. In contrast, JECFA maintains an ADI of 0–0.3 mg/kg bw/day for BHT [2].

Food additive safety Acceptable Daily Intake (ADI) Regulatory toxicology

BHT Cost-Performance Advantage: Price Differential of 5–8× Lower Than BHA

In Chinese food-grade antioxidant markets, BHT is priced at approximately 25–30 RMB/kg for bulk volumes (≥100 kg), with high-volume orders (≥1000 kg) dropping to ~27 RMB/kg [1]. Industry sources report BHT's price as being 1/5 to 1/8 that of BHA, which remains a major synthetic antioxidant alternative [2]. This cost differential, combined with BHT's competitive performance in many edible oil and animal feed applications, positions it as a high cost-performance-ratio option for large-scale industrial procurement.

Antioxidant procurement economics Food-grade additive pricing Cost-performance ratio

BHT vs BHA, TBHQ, PG Relative Antioxidant Efficacy in Radish Seed Oil Under Accelerated Storage

In a comparative study evaluating TBHQ, BHA, BHT, and PG at 0.01% (w/w) addition in radish seed oil under accelerated oxidation at 60±1°C, the antioxidant efficacy ranking was TBHQ > BHT > BHA > PG [1]. BHT demonstrated intermediate performance—superior to BHA but inferior to TBHQ—under these specific storage conditions [1]. At 0.015% addition, TBHQ extended the predicted shelf life at 20°C from 14 months (control) to 42 months [1].

Edible oil oxidation Schaal oven test Antioxidant ranking

BHT (CAS 128-37-0) Optimal Procurement and Application Scenarios Based on Quantitative Evidence


Biodiesel Stabilization: Optimal Concentration Range 200–7000 ppm

Based on Rancimat EN14112 testing in soybean oil ethyl esters, BHT provides the highest antioxidant effectiveness among BHA, TBHQ, and itself in the 200–7000 ppm concentration window [1]. For biodiesel producers formulating to meet ASTM D6751 or EN 14214 oxidation stability specifications, BHT is the preferred synthetic antioxidant when operating within this concentration range. BHA should not be selected for formulations requiring >2000 ppm antioxidant loading due to its documented plateau in efficacy [1]. TBHQ may be considered only when concentrations approach 8000 ppm [1].

High-Temperature Animal Feed and Food Processing (>150°C)

In thermal processing applications such as poultry by-product rendering or frying operations where temperatures exceed 150°C, BHT exhibits substantially lower inactivation (25–30% at 175°C) compared to BHA (70% inactivation at 150°C) [1]. Procurement for feed mills and food processors requiring antioxidant functionality to survive high-temperature unit operations should prioritize BHT over BHA. TBHQ may also be considered given its similar 25–30% inactivation profile at 175°C [1], but BHT typically offers a significant cost advantage [2].

Cost-Sensitive, High-Volume Edible Oil and Food Stabilization

For large-scale edible oil stabilization where antioxidant addition rates are typically 0.01–0.02% (w/w), BHT provides the most favorable cost-performance ratio among synthetic phenolic antioxidants [1][2]. BHT's price is reported as 1/5 to 1/8 that of BHA [2], while delivering superior antioxidant performance to BHA in accelerated storage tests of radish seed oil and other vegetable oil matrices [1][3]. For procurement managers overseeing high-volume food manufacturing operations, BHT represents the economically rational choice where regulatory compliance and adequate antioxidant protection are both required.

Formulations Requiring Updated EFSA Safety Benchmarking

For food and feed additive applications within European Union jurisdictions, the EFSA re-evaluation of BHT provides a current, defensible safety benchmark with an ADI of 0.25 mg/kg bw/day based on a NOAEL of 25 mg/kg bw/day from two-generation rat studies [1]. This 5-fold higher ADI compared to the earlier SCF value (0.05 mg/kg bw/day) reflects an expanded and updated toxicological database [1]. Formulators and regulatory affairs professionals can reference this EFSA opinion when justifying BHT use levels in product dossiers or when responding to customer inquiries regarding synthetic antioxidant safety.

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
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